Cas no 2649066-64-6 (2-isocyanato-2-(naphthalen-2-yl)acetic acid)

• Product Name: 2-isocyanato-2-(naphthalen-2-yl)acetic acid
• CAS No: 2649066-64-6
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• CID: 6291419
• PubChem ID: 165504018
• Update Time: 2025-06-08

2-isocyanato-2-(naphthalen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-isocyanato-2-(naphthalen-2-yl)acetic acid
• 2649066-64-6
• EN300-1458751

• Inchi： 1S/C13H9NO3/c15-8-14-12(13(16)17)11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12H,(H,16,17)
• InChI Key： MQENGJCFUUEJRA-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC2C=CC=CC=2C=1)N=C=O)=O

Computed Properties

• Exact Mass: 227.058243149g/mol
• Monoisotopic Mass: 227.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.7Ų

Additional information on 2-isocyanato-2-(naphthalen-2-yl)acetic acid

Research Brief on 2-Isocyanato-2-(naphthalen-2-yl)acetic Acid (CAS: 2649066-64-6): Recent Advances and Applications

2-Isocyanato-2-(naphthalen-2-yl)acetic acid (CAS: 2649066-64-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its isocyanate functional group and naphthalene moiety, serves as a versatile intermediate in the synthesis of pharmacologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of targeted therapies and bioactive probes. This research brief aims to synthesize the latest findings on this compound, highlighting its synthetic utility, biological relevance, and emerging applications.

The synthesis of 2-isocyanato-2-(naphthalen-2-yl)acetic acid involves multi-step organic transformations, often starting from 2-naphthaleneacetic acid derivatives. Recent advancements in catalytic methods have improved the efficiency and yield of these synthetic routes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of palladium-catalyzed isocyanation to achieve high regioselectivity and purity. The compound's isocyanate group is particularly reactive, enabling its use in the construction of urea and carbamate linkages, which are prevalent in many drug molecules.

In medicinal chemistry, 2-isocyanato-2-(naphthalen-2-yl)acetic acid has been employed as a key building block for the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). A notable application is its incorporation into inhibitors of the Bcl-2 family of proteins, which are implicated in apoptosis regulation. Research published in Bioorganic & Medicinal Chemistry Letters (2024) detailed the design of naphthalene-based urea derivatives using this compound, showing promising in vitro activity against cancer cell lines. The naphthalene scaffold enhances binding affinity through hydrophobic interactions, while the isocyanate group facilitates covalent modification of target proteins.

Beyond drug discovery, this compound has found utility in chemical biology as a tool for protein labeling and modification. Its ability to form stable covalent adducts with nucleophilic amino acids, such as lysine and cysteine, makes it valuable for bioconjugation strategies. A recent study in ACS Chemical Biology (2024) utilized 2-isocyanato-2-(naphthalen-2-yl)acetic acid to develop fluorescent probes for imaging cellular processes. The naphthalene moiety provided excellent photophysical properties, enabling real-time visualization of protein dynamics in live cells.

Despite its promising applications, challenges remain in the handling and stability of 2-isocyanato-2-(naphthalen-2-yl)acetic acid. The isocyanate group is highly moisture-sensitive, requiring anhydrous conditions during synthesis and storage. Recent efforts have focused on developing protective group strategies and stable derivatives to mitigate these issues. Additionally, toxicity concerns associated with isocyanate-containing compounds necessitate careful evaluation in preclinical studies. Ongoing research aims to address these limitations while expanding the compound's utility in drug design and chemical biology.

In conclusion, 2-isocyanato-2-(naphthalen-2-yl)acetic acid (CAS: 2649066-64-6) represents a valuable tool in modern chemical biology and medicinal chemistry. Its unique structural features enable diverse applications, from drug discovery to bioconjugation. Continued research into its synthetic optimization and biological profiling will likely uncover new opportunities for this compound in therapeutic and diagnostic development. Future studies should explore its potential in emerging areas such as targeted protein degradation and covalent drug discovery.